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Compound of Interest

Compound Name: Scrambled 10Panx

Cat. No.: B612424

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, preparation, and use of
Scrambled 10Panx, a crucial negative control peptide for studies involving the Pannexin 1
(PANX1) channel inhibitor, 10Panx.

Introduction

Scrambled 10Panx is a non-biologically active peptide with the same amino acid composition
as 10Panx, but with a randomized sequence.[1] It is an essential tool for researchers studying
the roles of PANX1 channels in various physiological and pathological processes, including
ATP release, inflammation, and neuropathic pain.[2][3] By using Scrambled 10Panx as a
negative control, researchers can ensure that the observed effects of 10Panx are specific to
the inhibition of PANX1 channels and not due to non-specific peptide effects.[1]

Data Presentation
Physicochemical Properties and Solubility

The molecular weight of both 10Panx and Scrambled 10Panx is approximately 1242.37 g/mol
[3][4][5][6] This allows for the accurate preparation of molar solutions. The solubility of
Scrambled 10Panx can vary depending on the solvent and the specific batch of the peptide.
The following table summarizes the reported solubility data.
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Reported Solubility
Calculated Molar

Solvent (as provided by _ Vendor/Source
Concentration (mM)

vendors)
Sterile Water Soluble to 0.50 mg/ml ~0.40 mM APEXBIO[7]
DMSO >31.05 mg/mL ~25 mM RayBiotech[8]
DMSO > 24 mg/mL ~19.3 mM AbMole BioScience[6]

Note: The solubility of lyophilized peptides can be influenced by factors such as pH and the
presence of salts. It is always recommended to test the solubility of a small amount of the
peptide in the desired solvent before preparing a bulk stock solution.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Scrambled
10Panx

This protocol outlines the steps for reconstituting lyophilized Scrambled 10Panx to prepare a
stock solution.

Materials:

Lyophilized Scrambled 10Panx peptide

Sterile, nuclease-free water, DMSO, or other appropriate solvent

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips
Procedure:

» Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for 10-20 minutes. This prevents condensation from forming inside the vial.

» Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the
bottom of the vial.
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e Solvent Addition: Carefully open the vial and add the desired volume of the appropriate
solvent to achieve the target concentration (e.g., for a 10 mM stock solution in DMSO, add
80.5 yL of DMSO to 1 mg of peptide).

» Dissolution: Gently vortex or sonicate the vial to ensure the peptide is completely dissolved.
Visually inspect the solution to ensure there are no visible particles. For peptides that are
difficult to dissolve, warming the tube at 37°C for 10 minutes or using an ultrasonic bath may
be helpful.[7]

e Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in low-
protein binding microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the
aliquots at -20°C or -80°C for long-term storage. Stock solutions in DMSO can be stored at
-80°C for up to 6 months.[6]

Protocol 2: Use of Scrambled 10Panx in a Pannexin 1
Dye Uptake Assay

This protocol describes a typical ethidium bromide (Etd) uptake assay to assess the inhibitory
activity of 10Panx on PANX1 channels, using Scrambled 10Panx as a negative control.

Materials:

o Cells expressing PANX1 channels (e.g., HEK293 cells overexpressing PANX1, or a cell line
with endogenous expression)

e 10Panx peptide stock solution

o Scrambled 10Panx peptide stock solution

» PANX1 channel agonist (e.g., ATP, BzZATP)

o Ethidium bromide (Etd) solution

o Assay buffer (e.g., Hanks' Balanced Salt Solution - HBSS)

o Fluorescence microplate reader or fluorescence microscope
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Procedure:

o Cell Seeding: Seed the cells in a 96-well black, clear-bottom plate at a suitable density and
allow them to adhere overnight.

e Peptide Pre-incubation:

o Prepare working solutions of 10Panx and Scrambled 10Panx in the assay buffer at the
desired final concentration (e.g., 100 uM).

o Include a vehicle control (assay buffer with the same final concentration of the solvent
used for the peptide stock, e.g., 0.1% DMSO).

o Remove the cell culture medium and wash the cells once with the assay buffer.

o Add the working solutions of the peptides or vehicle control to the respective wells and
incubate for 15-30 minutes at room temperature.

e Dye and Agonist Addition:

o Prepare a solution containing both the PANX1 agonist (e.g., 500 uM ATP) and Etd (e.g., 5
MM) in the assay buffer.

o Add this solution to the wells containing the pre-incubated cells.
e Fluorescence Measurement:

o Immediately begin measuring the fluorescence intensity using a microplate reader or
microscope.

o Set the excitation and emission wavelengths appropriate for Etd (e.g., ~525 nm excitation
and ~600 nm emission).

o Record the fluorescence at regular intervals (e.g., every 1-2 minutes) for a total duration of
15-30 minutes.

o Data Analysis:
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o Subtract the background fluorescence from all readings.

o Plot the fluorescence intensity over time for each condition.

o Compare the rate of Etd uptake in cells treated with 10Panx, Scrambled 10Panx, and the
vehicle control. A significant reduction in the rate of dye uptake in the 10Panx treated cells
compared to the vehicle and Scrambled 10Panx treated cells indicates specific inhibition

of PANX1 channels.
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Caption: PANX1 channel activation and downstream signaling.
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Experimental Workflow for Scrambled 10Panx

Preparation and Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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